Cas no 1094876-59-1 (N-3-(1H-1,3-benzodiazol-2-yl)propyl-4-chloro-N-methylbenzene-1-sulfonamide hydrochloride)

• Product Name: N-3-(1H-1,3-benzodiazol-2-yl)propyl-4-chloro-N-methylbenzene-1-sulfonamide hydrochloride
• CAS No: 1094876-59-1
• MF: C₁₇H₁₉Cl₂N₃O₂S
• MW: 400.322660684586
• CID: 6305688
• PubChem ID: 16807413
• Update Time: 2025-07-02

N-3-(1H-1,3-benzodiazol-2-yl)propyl-4-chloro-N-methylbenzene-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-3-(1H-1,3-benzodiazol-2-yl)propyl-4-chloro-N-methylbenzene-1-sulfonamide hydrochloride
• 1094876-59-1
• N-[3-(1H-1,3-benzodiazol-2-yl)propyl]-4-chloro-N-methylbenzene-1-sulfonamide hydrochloride
• N-(3-(1H-benzo[d]imidazol-2-yl)propyl)-4-chloro-N-methylbenzenesulfonamide hydrochloride
• AKOS005175591
• F1664-0002
• N-[3-(1H-benzimidazol-2-yl)propyl]-4-chloro-N-methylbenzenesulfonamide;hydrochloride
• (3-benzimidazol-2-ylpropyl)[(4-chlorophenyl)sulfonyl]methylamine, chloride

• Inchi： 1S/C17H18ClN3O2S.ClH/c1-21(24(22,23)14-10-8-13(18)9-11-14)12-4-7-17-19-15-5-2-3-6-16(15)20-17;/h2-3,5-6,8-11H,4,7,12H2,1H3,(H,19,20);1H
• InChI Key： RTJFYDRPUHOKAN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N(C)CCCC1=NC2C=CC=CC=2N1)(=O)=O.Cl

Computed Properties

• Exact Mass: 399.0575034g/mol
• Monoisotopic Mass: 399.0575034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.4Ų

Additional information on N-3-(1H-1,3-benzodiazol-2-yl)propyl-4-chloro-N-methylbenzene-1-sulfonamide hydrochloride

Comprehensive Overview of N-3-(1H-1,3-benzodiazol-2-yl)propyl-4-chloro-N-methylbenzene-1-sulfonamide hydrochloride (CAS No. 1094876-59-1)

In the realm of pharmaceutical and biochemical research, N-3-(1H-1,3-benzodiazol-2-yl)propyl-4-chloro-N-methylbenzene-1-sulfonamide hydrochloride (CAS No. 1094876-59-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. Researchers are particularly interested in its molecular interactions and mechanisms of action, which could pave the way for novel therapeutic agents.

The compound's chemical structure features a benzodiazole moiety linked to a chlorobenzene sulfonamide group, a combination that enhances its binding affinity to specific biological targets. This structural complexity makes it a valuable candidate for drug discovery projects, especially in areas like enzyme inhibition and receptor modulation. Recent studies have explored its potential in addressing neurodegenerative diseases and inflammatory conditions, topics that are currently trending in scientific communities and frequently searched in academic databases.

One of the most searched questions related to this compound is: "What are the applications of sulfonamide derivatives in modern medicine?" The answer lies in their versatility. Sulfonamides, including N-3-(1H-1,3-benzodiazol-2-yl)propyl-4-chloro-N-methylbenzene-1-sulfonamide hydrochloride, are known for their roles as antibacterial agents, diuretics, and even anticancer drugs. Their ability to interfere with enzymatic processes makes them indispensable in medicinal chemistry. Moreover, the hydrochloride salt form of this compound improves its solubility, a critical factor for bioavailability and drug delivery.

Another hot topic in the field is the optimization of synthetic routes for complex molecules like this one. Researchers are keen on developing cost-effective and scalable methods to produce such compounds, ensuring their accessibility for further studies. The CAS No. 1094876-59-1 is often referenced in patents and publications, highlighting its importance in intellectual property and industrial applications. For instance, its potential use in personalized medicine aligns with the growing demand for tailored therapeutics.

From a safety and regulatory perspective, this compound is handled under standard laboratory protocols. While it is not classified as a hazardous material, proper storage conditions and handling procedures are essential to maintain its stability. The scientific community continues to investigate its toxicological profile and environmental impact, ensuring compliance with global research ethics and sustainability goals.

In conclusion, N-3-(1H-1,3-benzodiazol-2-yl)propyl-4-chloro-N-methylbenzene-1-sulfonamide hydrochloride (CAS No. 1094876-59-1) represents a fascinating subject of study with broad implications for pharmaceutical innovation. Its structural elegance and functional versatility make it a standout in the crowded landscape of bioactive compounds. As research progresses, this molecule may well become a cornerstone in the development of next-generation therapeutics, addressing some of the most pressing health challenges of our time.